Cas no 1021228-54-5 ((2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile)

• Product Name: (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile
• CAS No: 1021228-54-5
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 5433731
• Update Time: 2025-07-15

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propan-2-yloxyphenyl)prop-2-enenitrile
• (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile

• Inchi： 1S/C20H22N2O2S/c1-4-23-19-10-14(5-8-18(19)24-13(2)3)9-16(11-21)20-22-17(12-25-20)15-6-7-15/h5,8-10,12-13,15H,4,6-7H2,1-3H3/b16-9+
• InChI Key： YWBIETVCZNTMHL-CXUHLZMHSA-N
• SMILES： C(#N)/C(/C1=NC(C2CC2)=CS1)=C\C1=CC=C(OC(C)C)C(OCC)=C1

Additional information on (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile

Introduction to (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile (CAS No. 1021228-54-5)

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1021228-54-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the quest for novel therapeutic agents.

The structural framework of this compound is characterized by the presence of several key functional groups, including a cyclopropyl moiety, a thiazole ring, and an alkyne group. These structural features contribute to its unique chemical properties and potential biological interactions. The cyclopropyl group, known for its stability and rigidity, often plays a crucial role in modulating the binding affinity of molecules to their target receptors. The thiazole ring, on the other hand, is a common structural motif in many bioactive compounds and has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties.

The presence of an alkyne group in the molecule suggests potential reactivity that could be exploited in further derivatization and functionalization studies. This reactivity could be particularly useful in designing molecules with enhanced pharmacological profiles. Additionally, the ethoxy and propan-2-yloxy substituents on the aromatic ring introduce hydrophilic characteristics to the molecule, which can influence its solubility and bioavailability.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. The compound (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile has been investigated for its potential as an inhibitor of several key enzymes involved in cancer progression. Preliminary studies have shown that this molecule can interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways.

The pharmacological activity of this compound has been further explored through computational modeling and experimental assays. Computational studies have predicted that the molecule can bind effectively to the active sites of target enzymes due to its optimized steric and electronic properties. Experimental validation through enzyme inhibition assays has corroborated these predictions, demonstrating significant inhibitory effects on selected kinases.

Beyond its potential as an anti-cancer agent, this compound has also shown promise in other therapeutic areas. Research indicates that it may have applications in treating inflammatory diseases by modulating inflammatory cytokine production. The interaction between the thiazole ring and inflammatory pathways has been a focus of several studies, suggesting that this compound could serve as a lead molecule for developing novel anti-inflammatory drugs.

The synthesis of (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-cyclopropylthiazole derivatives and substituted phenols. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the desired product.

The use of transition metal catalysts like palladium is crucial in achieving efficient coupling reactions. These catalysts facilitate the formation of carbon-carbon bonds under mild conditions, which is essential for maintaining the integrity of sensitive functional groups present in the molecule. Additionally, protecting group strategies are often employed to ensure selectivity during synthetic transformations.

The analytical characterization of this compound has been performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy, particularly 1H NMR and 13C NMR, has been instrumental in confirming the connectivity of atoms and identifying characteristic peaks corresponding to different functional groups.

The pharmacokinetic properties of (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile are currently under investigation to assess its suitability for clinical development. Studies focusing on absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles are essential for evaluating its potential as a drug candidate. Preliminary ADME studies have indicated favorable solubility and metabolic stability, suggesting that it may exhibit good bioavailability.

In conclusion, (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]prop-2-enenitrile (CAS No. 1021228-54- 5) represents a promising lead compound with potential applications in oncology and inflammation research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring new synthetic routes to enhance production efficiency.